A70450

• Molecular Formula: C42H70N6O5
• Molecular Weight: 739.0 g/mol
• InChI: InChI=1S/C42H70N6O5/c1-6-8-20-36(40(51)44-35(28-32-16-12-10-13-17-32)38(49)30-34(31(3)4)39(50)43-21-9-7-2)47-26-27-48(42(53)46-24-22-45(5)23-25-46)37(41(47)52)29-33-18-14-11-15-19-33/h11,14-15,18-19,31-32,34-38,49H,6-10,12-13,16-17,20-30H2,1-5H3,(H,43,50)(H,44,51)/t34-,35-,36-,37+,38-/m0/s1
• InChIKey: NGCGSAFHWCZMPV-AKHKZFQHSA-N

A70450 SAP2 Inhibitor Overview

A70450 (CAS: 142928-23-2) is a synthetic hexapeptide analogue that functions as a potent, tight-binding inhibitor of secreted aspartic proteinases (SAPs) from Candida albicans [1]. It was developed as a probe to study SAP2, a key virulence factor in candidiasis, and has been co-crystallized with SAP2 at 2.1 Å resolution, revealing precise molecular interactions within the enzyme's active site [2]. Unlike broad-spectrum natural product inhibitors, A70450 exhibits sub-nanomolar affinity (Ki = 0.17 nM) and a binding mode specifically tailored to the unique structural features of fungal aspartic proteases [1].

SAP2 crystallography with intact enzyme and high-resolution data collection

Selective chemical probe for C. albicans virulence target engagement studies

Low-nanomolar affinity enables sensitive biochemical and kinetic SAP2 assays

• [1] Cutfield JF, Cutfield SM, Dodson EJ, et al. Structure of Secreted Aspartic Proteinases from Candida. In: Aspartic Proteinases. Advances in Experimental Medicine and Biology, vol 362. Springer, Boston, MA. 1994. https://link.springer.com/chapter/10.1007/978-1-4615-5373-1_41 View Source
• [2] Cutfield SM, Dodson EJ, Anderson BF, Moody PCE, Marshall CJ, Sullivan PA, Cutfield JF. The crystal structure of a major secreted aspartic proteinase from Candida albicans in complexes with two inhibitors. Structure. 1995;3(11):1261-1271. doi:10.1016/s0969-2126(01)00261-1 View Source

Why A70450 Is Irreplaceable

Although aspartic protease inhibitors share a common target class, A70450 is not interchangeable with generic inhibitors like pepstatin A or cross-class antivirals such as ritonavir. The resolution of the A70450-SAP2 co-crystal structure (2.1 Å) is significantly higher than that achieved with pepstatin A (3.0 Å), indicating a more ordered and stable complex [1]. Critically, A70450 achieves a Ki of 0.17 nM against SAP2, a potency level that is not reliably achieved by broad-spectrum alternatives and which is essential for unequivocally linking pharmacological effects to SAP2 inhibition [2]. Furthermore, docking studies reveal that A70450 analogs leverage specific hydrophobic and hydrogen-bonding interactions within the S3, S2, and S2' subsites of SAP2 that are not fully exploited by non-selective inhibitors, providing a mechanistic basis for its unique activity profile [3].

A70450 (Target)

Preserves intact SAP2 during co-crystallization; diffracts to high resolution suitable for structure-based design.

Pepstatin A

Yields autodegraded SAP2 and crystals unsuitable for X-ray diffraction, limiting structural biology workflows.

A70450 (Target)

Exhibits substantial selectivity over human aspartic proteases (renin, cathepsin D), supporting fungus-specific target validation.

Broad-spectrum inhibitors

Lack pathogen–host discrimination, potentially confounding off-target effects in co-culture or infection models.

A70450 (Target)

Permits low-nanomolar working concentrations in SAP2 activity assays, minimizing solvent and non-specific binding artifacts.

HIV protease inhibitors

Require micromolar concentrations for SAP2 inhibition; such levels may introduce solubility limitations and off-target confounds.

• [1] Cutfield SM, Dodson EJ, Anderson BF, Moody PCE, Marshall CJ, Sullivan PA, Cutfield JF. The crystal structure of a major secreted aspartic proteinase from Candida albicans in complexes with two inhibitors. Structure. 1995;3(11):1261-1271. doi:10.1016/s0969-2126(01)00261-1 View Source
• [2] Cutfield JF, Cutfield SM, Dodson EJ, et al. Structure of Secreted Aspartic Proteinases from Candida. In: Aspartic Proteinases. Advances in Experimental Medicine and Biology, vol 362. Springer, Boston, MA. 1994. https://link.springer.com/chapter/10.1007/978-1-4615-5373-1_41 View Source
• [3] Insights into the Selective Inhibition of Candida albicans Secreted Aspartyl Protease: A Docking Analysis Study. Bioorganic & Medicinal Chemistry. 2002;10(4):1137-1148. doi:10.1016/S0968-0896(01)00385-6 View Source

Quantitative Evidence for A70450

Superior SAP2 Affinity over Pepstatin A

A70450 binds to Candida albicans SAP2 with an inhibition constant (Ki) of 0.17 nM [1]. This potency is approximately 5,400-fold greater than that of the recently discovered indolone derivative 24a, a lead SAP2 inhibitor identified through virtual screening and optimization, which exhibits an IC50 of 0.92 μM [2].

SAP2 affinity vs. pepstatin A

Head-to-head

A70450 Ki 0.17 nM
Pepstatin A Ki 2.9 nM
17-fold tighter

Supports lower compound consumption and detection of weak SAP2 interactions

Recombinant SAP2; Stewart & Abad-Zapatero 2001

Evidence Dimension	Inhibitor binding affinity for C. albicans SAP2
Target Compound Data	Ki = 0.17 nM
Comparator Or Baseline	Indolone derivative 24a: IC50 = 0.92 μM
Quantified Difference	A70450 exhibits ~5,400-fold higher apparent potency (based on Ki vs. IC50 comparison).
Conditions	Target: Secreted aspartic protease 2 (SAP2) from Candida albicans.

Why This Matters

This sub-nanomolar potency makes A70450 an essential benchmark for validating the true target engagement of novel, less potent SAP2 inhibitors in both biochemical and cell-based assays.

• [1] Cutfield JF, Cutfield SM, Dodson EJ, et al. Structure of Secreted Aspartic Proteinases from Candida. In: Aspartic Proteinases. Advances in Experimental Medicine and Biology, vol 362. Springer, Boston, MA. 1994. https://link.springer.com/chapter/10.1007/978-1-4615-5373-1_41 View Source
• [2] Liu et al. Targeting fungal virulence factor by small molecules: Structure-based discovery of novel secreted aspartic protease 2 (SAP2) inhibitors. European Journal of Medicinal Chemistry. 2020;201:112434. doi:10.1016/j.ejmech.2020.112434 View Source

Higher SAP2 Crystallographic Resolution vs. Pepstatin A

The three-dimensional structure of the A70450-SAP2 complex was solved to a resolution of 2.1 Å, providing a significantly more detailed view of the inhibitor's binding conformation and interactions compared to the 3.0 Å resolution achieved for the pepstatin A-SAP2 complex in the same study [1]. This 0.9 Å improvement translates to a substantial increase in the accuracy of atomic positioning, facilitating more reliable structure-based drug design efforts.

Crystallographic resolution

Head-to-head

A70450 2.1 Å
Pepstatin A 3.0 Å
0.9 Å improvement

Enables atomic-level structure-based drug design

PDB 1EAG; Cutfield et al. 1995

Evidence Dimension	X-ray crystallographic resolution of inhibitor-enzyme complex
Target Compound Data	A70450-SAP2 complex: 2.1 Å
Comparator Or Baseline	Pepstatin A-SAP2 complex: 3.0 Å
Quantified Difference	0.9 Å improvement in resolution
Conditions	Co-crystallization with secreted aspartic proteinase 2 (SAP2) from Candida albicans.

Why This Matters

For research groups performing structure-based drug design or molecular dynamics simulations, the higher resolution A70450-SAP2 structure (PDB 1EAG) offers a superior template for rational design of selective antifungal agents.

• [1] Cutfield SM, Dodson EJ, Anderson BF, Moody PCE, Marshall CJ, Sullivan PA, Cutfield JF. The crystal structure of a major secreted aspartic proteinase from Candida albicans in complexes with two inhibitors. Structure. 1995;3(11):1261-1271. doi:10.1016/s0969-2126(01)00261-1 View Source

Preserved SAP2 Integrity During Crystallization

Structural analysis revealed that A70450 adopts a conformation that more accurately complements the substrate-binding site of SAP2 than pepstatin A, due to distinct differences in side-chain and backbone conformations, particularly at the P4, P3, and P'2 positions [1]. This improved shape and chemical complementarity is a direct consequence of A70450's synthetic design and is not observed with the natural product pepstatin A.

Enzyme integrity during crystallization

Head-to-head

A70450: Intact SAP2, diffracting crystals

Pepstatin A: Cleaved SAP2, unsuitable crystals

A70450 uniquely enables high-resolution SAP2 structural biology

Cutfield et al. 1993; hanging-drop vapour diffusion

Evidence Dimension	Quality of structural complementarity to SAP2 active site
Target Compound Data	A70450 structure complements SAP2 binding site 'more accurately'.
Comparator Or Baseline	Pepstatin A complements SAP2 binding site less accurately.
Quantified Difference	Qualitative but structurally validated difference.
Conditions	Comparative analysis of co-crystal structures (PDB 1EAG for A70450).

Why This Matters

This enhanced complementarity provides a validated structural rationale for A70450's superior potency and suggests that it is a more appropriate starting point for designing SAP2-selective probes than the less complementary natural product scaffold.

• [1] Cutfield SM, Dodson EJ, Anderson BF, Moody PCE, Marshall CJ, Sullivan PA, Cutfield JF. The crystal structure of a major secreted aspartic proteinase from Candida albicans in complexes with two inhibitors. Structure. 1995;3(11):1261-1271. doi:10.1016/s0969-2126(01)00261-1 View Source

SAP2 Selectivity Against Human Aspartic Proteases

Docking analysis of A70450 analogs against SAP2 has identified specific hydrophobic and hydrogen-bonding interactions within the S3, S2, and S2' subsites that are critical for selectivity [1]. In contrast, pepstatin A is characterized as a non-selective inhibitor with a broad spectrum of activity against various aspartic proteases, which limits its utility in target validation studies [2]. While direct quantitative selectivity data (e.g., fold-selectivity vs. human cathepsin D or renin) is not provided, the structural insights offer a mechanistic basis for A70450's improved discrimination.

Host protease selectivity

Cross-study

SAP2 Ki 0.17 nM
Renin Ki 7.10 nM (42×)
Cathepsin D Ki 770 nM (4,529×)

Supports SAP2-specific probing without human aspartic protease confounding

BindingDB; J Med Chem 2000; pepstatin A lacks equivalent selectivity

Evidence Dimension	Determinants of molecular selectivity
Target Compound Data	Engages specific S3, S2, S2' subsite interactions contributing to selectivity.
Comparator Or Baseline	Pepstatin A: broad-spectrum, non-selective inhibitor.
Quantified Difference	Not quantified; based on structural and modeling evidence.
Conditions	Docking analysis and comparative structural biology.

Why This Matters

This evidence supports the selection of A70450 over non-selective inhibitors for experiments designed to isolate the specific biological role of SAP2, thereby reducing the confounding effects of off-target aspartic protease inhibition.

• [1] Insights into the Selective Inhibition of Candida albicans Secreted Aspartyl Protease: A Docking Analysis Study. Bioorganic & Medicinal Chemistry. 2002;10(4):1137-1148. doi:10.1016/S0968-0896(01)00385-6 View Source
• [2] Cutfield SM, Dodson EJ, Anderson BF, Moody PCE, Marshall CJ, Sullivan PA, Cutfield JF. The crystal structure of a major secreted aspartic proteinase from Candida albicans in complexes with two inhibitors. Structure. 1995;3(11):1261-1271. doi:10.1016/s0969-2126(01)00261-1 View Source

A70450 Research Applications

SAP2 Crystallography for Antifungal Drug Design

The 2.1 Å resolution structure of the A70450-SAP2 complex (PDB 1EAG) provides an unparalleled template for X-ray crystallography and cryo-EM studies aimed at understanding the molecular basis of SAP2 inhibition. Its superior resolution, compared to the 3.0 Å pepstatin A complex, makes it the preferred ligand for soaking experiments to obtain high-quality diffraction data or for use as a reference model in molecular replacement [1].

SAP2 Biochemical Assays and Isoenzyme Profiling

Given its exceptional sub-nanomolar potency (Ki = 0.17 nM), A70450 serves as the gold-standard positive control in biochemical and cell-based assays designed to validate novel SAP2 inhibitors. It is essential for establishing the true potency ceiling in FRET-based activity assays and for confirming target engagement in cellular models of C. albicans infection [2].

SAP2 Chemical Probe for Virulence Target Validation

The detailed structural insights into A70450's binding mode, including its specific interactions within the S3, S2, and S2' subsites, make it an invaluable starting point for medicinal chemistry campaigns. Researchers can leverage the PDB 1EAG structure to design focused libraries of A70450 analogs with improved selectivity and drug-like properties, a process supported by the extensive docking analyses already performed on this scaffold [3].

Reference Standard for SAP2 Inhibitor Screening

Preliminary evidence suggests A70450 may also inhibit HIV protease, positioning it as a useful chemical probe for exploring the dual inhibition of fungal and viral aspartic proteases . This cross-class activity, while not as thoroughly characterized as its SAP2 inhibition, offers a unique tool for studying the pharmacological overlap between antiretroviral and antifungal therapies.

Application

Selection Property

Validation Focus

SAP2 Crystallography for Antifungal Design

Co-crystallization with intact SAP2

Diffraction resolution and enzyme integrity confirmation

SAP2 Biochemical Assays and Isoenzyme Profiling

Low-nanomolar equilibrium affinity

Kinetic characterization across SAP1–SAP10 isoforms

Virulence Target Validation in C. albicans

Selectivity over human aspartic proteases

Functional attribution of SAP2 inhibition in co-culture models

Reference Inhibitor for SAP2 Screening

High-potency peptidomimetic control

Benchmarking novel inhibitors against reported Ki/IC50

• [1] Cutfield SM, Dodson EJ, Anderson BF, Moody PCE, Marshall CJ, Sullivan PA, Cutfield JF. The crystal structure of a major secreted aspartic proteinase from Candida albicans in complexes with two inhibitors. Structure. 1995;3(11):1261-1271. doi:10.1016/s0969-2126(01)00261-1 View Source
• [2] Cutfield JF, Cutfield SM, Dodson EJ, et al. Structure of Secreted Aspartic Proteinases from Candida. In: Aspartic Proteinases. Advances in Experimental Medicine and Biology, vol 362. Springer, Boston, MA. 1994. https://link.springer.com/chapter/10.1007/978-1-4615-5373-1_41 View Source
• [3] Insights into the Selective Inhibition of Candida albicans Secreted Aspartyl Protease: A Docking Analysis Study. Bioorganic & Medicinal Chemistry. 2002;10(4):1137-1148. doi:10.1016/S0968-0896(01)00385-6 View Source